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Compound of Interest

Compound Name: N-Acetyl-3-iodo-L-tyrosine, amide

Cat. No.: B12106288

Get Quote

Topic: N-Acetyl-3-iodo-L-tyrosinamide (C11H13IN2O3): A Mechanistic Probe for Enzymatic

Iodination and Thyroid Peroxidase Activity Content Type: Technical Whitepaper Audience:

Researchers, Medicinal Chemists, and Endocrinologists

Executive Summary
The molecular formula C11H13IN2O3 corresponds to N-Acetyl-3-iodo-L-tyrosinamide (NA-3-IY-

NH2). While often categorized as a biochemical reagent, this compound serves as a critical

minimalist model for studying the complex enzymology of thyroid hormone biosynthesis.

In drug development, specifically within the thyroid axis and tyrosine kinase inhibitor (TKI)

research, C11H13IN2O3 is utilized to validate Thyroid Peroxidase (TPO) activity and

investigate the thermodynamics of halogen bonding in protein-ligand interactions. This guide

moves beyond basic stoichiometry to explore the compound's utility as a mechanistic probe,

detailing synthesis, stability, and a self-validating assay for enzymatic iodination.

Chemical Architecture & Physicochemical Profile
The structural integrity of N-Acetyl-3-iodo-L-tyrosinamide lies in its modifications to the native

tyrosine scaffold. By acetylating the N-terminus and amidating the C-terminus, the molecule

mimics the peptide bond environment of tyrosine residues within the massive thyroglobulin

protein, without the steric bulk.
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The presence of the iodine atom at the ortho position (C3) of the phenol ring significantly alters

the electronic properties of the hydroxyl group, a feature exploited in spectrophotometric

assays.

Table 1: Physicochemical Specifications
Property Specification Mechanistic Implication

IUPAC Name

(2S)-2-acetamido-3-(4-

hydroxy-3-iodo-

phenyl)propanamide

Defines stereospecificity

essential for enzymatic

recognition.

Molecular Weight 348.14 g/mol
Low MW allows rapid diffusion

in kinetic assays.

pKa (Phenolic) ~6.7 - 7.0

Critical: Iodine withdraws

electrons, lowering pKa (vs.

~10 for Tyrosine), facilitating

phenolate formation at

physiological pH.

Solubility
DMSO (>20 mg/mL), MeOH;

Low in H2O

Requires organic co-solvent for

aqueous buffer preparation.

UV Max
~285 nm (acid), ~300 nm

(base)

Bathochromic shift upon

ionization allows real-time

monitoring.

Stability Light Sensitive

The C-I bond is susceptible to

homolytic cleavage by UV

light; store in amber vials.

Mechanistic Role: The TPO Iodination Cycle
The primary utility of C11H13IN2O3 is in modeling the organification of iodide. Thyroid

Peroxidase (TPO) oxidizes iodide (I⁻) to an iodinating species (likely I⁺ or I•) using Hydrogen

Peroxide (H₂O₂). N-Acetyl-3-iodo-L-tyrosinamide acts as the acceptor substrate.

Unlike native tyrosine, the mono-iodinated status of C11H13IN2O3 makes it the specific

precursor for the formation of 3,5-diiodo derivatives (mimicking DIT formation), which is the
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rate-limiting step in T4 synthesis.

Figure 1: Enzymatic Reaction Pathway
The following diagram illustrates the radical-mediated mechanism where TPO oxidizes the

substrate to facilitate the second iodination event.
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Caption: The TPO catalytic cycle showing the oxidation of C11H13IN2O3 to a tyrosyl radical,

facilitating the addition of a second iodine atom.

Experimental Protocol: Self-Validating TPO Activity
Assay
This protocol describes a continuous spectrophotometric assay using C11H13IN2O3. The

assay is self-validating because the product (di-iodinated derivative) has a distinct extinction

coefficient, allowing direct quantification without stopping the reaction.

Objective: Determine kinetic parameters (

,

) of TPO or TPO-mimetic catalysts.

Reagents Preparation:
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Substrate Stock (10 mM): Dissolve 34.8 mg of C11H13IN2O3 in 10 mL DMSO. Store at

-20°C in the dark.

Buffer: 50 mM Potassium Phosphate, pH 7.4.

Oxidant: 1 mM H₂O₂ (Freshly prepared).

Iodide Source: 10 mM KI in water.

Step-by-Step Workflow:
Baseline Calibration:

In a quartz cuvette, mix 900 µL Buffer, 50 µL KI, and 10 µL Substrate Stock.

Validation Check: Absorbance at 290 nm should be stable. If drifting, check for photo-

degradation.

Enzyme Initiation:

Add TPO enzyme (unit concentration dependent on source, e.g., 5-10 µg/mL).

Incubate for 60 seconds to allow enzyme-substrate binding equilibrium.

Reaction Trigger:

Add 10 µL H₂O₂ to initiate the catalytic cycle.

Data Acquisition:

Monitor

for 180 seconds.

Mechanism: The conversion of mono-iodo (C11H13IN2O3) to di-iodo tyrosine results in a

spectral decrease at 290 nm and an increase at 305 nm due to the pKa shift of the

phenolic group.

Quantification:
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Calculate rate using Beer-Lambert Law:

.

between mono- and di-iodo forms is approximately

(verify with standard curves).

Figure 2: Assay Logic Flow
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Caption: Logic flow for the continuous spectrophotometric assay of TPO activity using

C11H13IN2O3.

Scientific Integrity & Troubleshooting
Causality in Experimental Design:

Why Amide/Acetyl protection? Free tyrosine has a zwitterionic character that complicates

pH-dependent solubility. The acetyl/amide caps (C11H13IN2O3) ensure the molecule

remains uncharged at the N/C termini, isolating the ionization behavior solely to the phenolic

-OH. This makes pKa determination precise.

Why 290 nm? The iodine atom is an electron-withdrawing group (inductive effect) but also a

resonance donor. This shifts the absorption maximum. Monitoring at 290 nm maximizes the

differential between the substrate and the di-iodinated product.

Common Failure Modes:

H₂O₂ Scavenging: High concentrations of DMSO (>5%) can scavenge hydroxyl radicals,

inhibiting the reaction. Correction: Keep DMSO <1% final volume.

Photolysis: C11H13IN2O3 turns yellow upon UV exposure due to iodine liberation.

Correction: Prepare solutions in amber glass; discard if yellowing occurs before enzyme

addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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